![molecular formula C17H17FN2O3S B4239851 4-[allyl(methylsulfonyl)amino]-N-(2-fluorophenyl)benzamide CAS No. 838875-38-0](/img/structure/B4239851.png)
4-[allyl(methylsulfonyl)amino]-N-(2-fluorophenyl)benzamide
Overview
Description
4-[Allyl(methylsulfonyl)amino]-N-(2-fluorophenyl)benzamide, also known as AF-219 or Vilanterol Trifenatate, is a potent and selective orally available antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel. It has been extensively studied for its potential therapeutic applications in various diseases, including chronic cough, inflammatory pain, and respiratory diseases.
Mechanism of Action
4-[Allyl(methylsulfonyl)amino]-N-(2-fluorophenyl)benzamide is a potent and selective antagonist of the TRPV1 channel. TRPV1 is a non-selective cation channel that is expressed in sensory neurons and plays a critical role in pain sensation, cough reflex, and airway inflammation. By blocking the TRPV1 channel, 4-[Allyl(methylsulfonyl)amino]-N-(2-fluorophenyl)benzamide can reduce cough reflex, pain sensation, and airway inflammation.
Biochemical and Physiological Effects:
4-[Allyl(methylsulfonyl)amino]-N-(2-fluorophenyl)benzamide has been shown to have potent antitussive effects in animal models of chronic cough. It can also reduce pain sensation in inflammatory pain models. Moreover, it has been shown to have bronchodilatory effects in respiratory diseases such as asthma and COPD.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[Allyl(methylsulfonyl)amino]-N-(2-fluorophenyl)benzamide in lab experiments is its potent and selective antagonism of the TRPV1 channel. This allows for precise targeting of the channel, which can lead to more accurate results. However, one of the limitations of using 4-[Allyl(methylsulfonyl)amino]-N-(2-fluorophenyl)benzamide is its potential off-target effects, which can lead to unintended consequences.
Future Directions
There are several future directions for the research on 4-[Allyl(methylsulfonyl)amino]-N-(2-fluorophenyl)benzamide. One of the potential applications is in the treatment of chronic cough, where it has shown promising results in animal models. Another potential application is in the treatment of inflammatory pain, where it has shown potential analgesic effects. Moreover, it has been investigated for its bronchodilatory effects in respiratory diseases such as asthma and COPD. Further research is needed to determine the safety and efficacy of 4-[Allyl(methylsulfonyl)amino]-N-(2-fluorophenyl)benzamide in humans and to explore its potential therapeutic applications in other diseases.
Scientific Research Applications
4-[Allyl(methylsulfonyl)amino]-N-(2-fluorophenyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have potent antitussive effects in animal models of chronic cough. It has also been studied for its potential analgesic effects in inflammatory pain models. Moreover, it has been investigated for its bronchodilatory effects in respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD).
properties
IUPAC Name |
N-(2-fluorophenyl)-4-[methylsulfonyl(prop-2-enyl)amino]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O3S/c1-3-12-20(24(2,22)23)14-10-8-13(9-11-14)17(21)19-16-7-5-4-6-15(16)18/h3-11H,1,12H2,2H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNYYBUDVTLKBCY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC=C)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301162890 |
Source
|
| Record name | N-(2-Fluorophenyl)-4-[(methylsulfonyl)-2-propen-1-ylamino]benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301162890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluorophenyl)-4-[(methylsulfonyl)(prop-2-en-1-yl)amino]benzamide | |
CAS RN |
838875-38-0 |
Source
|
| Record name | N-(2-Fluorophenyl)-4-[(methylsulfonyl)-2-propen-1-ylamino]benzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=838875-38-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(2-Fluorophenyl)-4-[(methylsulfonyl)-2-propen-1-ylamino]benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301162890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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